3-[4-methoxy-3-(pyrrolidin-1-ylsulfonyl)phenyl]-2-methyl-6,7-dihydro-4H-pyrazolo[1,5-a][1,3]diazepine-5,8-dione

• IUPAC Name: 3-benzyl-1-[[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H20N4O4S/c1-2-31-19-11-7-6-10-17(19)22-25-20(32-26-22)15-27-18-12-13-33-21(18)23(29)28(24(27)30)14-16-8-4-3-5-9-16/h3-13H,2,14-15H2,1H3
• InChI Key: MCLLWUPSOVGGHA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)CN3C4=C(C(=O)N(C3=O)CC5=CC=CC=C5)SC=C4
• Molecular Formula: C24H20N4O4S
• Molecular Weight: 460.5 g/mol

Description

The compound contains several functional groups including a methoxy group, a pyrrolidinylsulfonyl group, and a pyrazolo[1,5-a][1,3]diazepine-5,8-dione group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[1,5-a][1,3]diazepine-5,8-dione group, in particular, would contribute to the rigidity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrolidinylsulfonyl and methoxy groups. These groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy and pyrrolidinylsulfonyl groups could potentially increase its solubility in certain solvents.

Scientific Research Applications

Anticancer Properties

• AKOS021796086 exhibits potential as an anticancer agent due to its ability to inhibit specific cellular pathways involved in cancer progression. .

Anti-inflammatory Effects

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Neuroprotective Activity

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Cardiovascular Applications

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Antimicrobial Properties

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Metabolic Syndrome and Diabetes

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The study of this compound could open up new avenues in various fields such as medicinal chemistry, depending on its biological activity. Further studies could also focus on exploring its synthesis, reactivity, and potential applications.